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Compound of Interest

Compound Name:
2-bromo-N-(2,4-

difluorophenyl)acetamide

Cat. No.: B1274874 Get Quote

Technical Guide: 2-bromo-N-(2,4-
difluorophenyl)acetamide
For research, scientific, and drug development professionals.

This technical guide provides a summary of the available information for 2-bromo-N-(2,4-
difluorophenyl)acetamide, a halogenated aromatic acetamide. Due to the limited publicly

available research on this specific compound, this document outlines its fundamental

properties and presents a hypothetical synthesis protocol based on established chemical

reactions for structurally related molecules.

Core Compound Information
CAS Number: 149053-57-6 Molecular Weight: 250.05 g/mol

The fundamental properties of 2-bromo-N-(2,4-difluorophenyl)acetamide are summarized in

the table below.
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Property Value

CAS Number 149053-57-6

Molecular Formula C₈H₆BrF₂NO

Molecular Weight 250.05 g/mol

Hypothetical Synthesis Protocol
Disclaimer: The following is a generalized, hypothetical experimental protocol for the synthesis

of 2-bromo-N-(2,4-difluorophenyl)acetamide. This protocol has not been experimentally

validated for this specific compound and should be adapted and optimized under appropriate

laboratory conditions by qualified personnel.

The proposed synthesis is a two-step process involving the acylation of 2,4-difluoroaniline with

bromoacetyl bromide.

Step 1: Acylation of 2,4-difluoroaniline

In a three-necked flask equipped with a stirrer, dropping funnel, and a nitrogen inlet, dissolve

2,4-difluoroaniline in a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran).

Cool the solution to 0°C in an ice bath.

Slowly add an equimolar amount of bromoacetyl bromide, optionally dissolved in the same

solvent, to the cooled solution via the dropping funnel.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours until the reaction is complete (monitored by TLC).

Upon completion, the reaction mixture may be washed with a mild aqueous base (e.g.,

saturated sodium bicarbonate solution) to neutralize any acid byproduct, followed by a brine

wash.

The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.
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The crude 2-bromo-N-(2,4-difluorophenyl)acetamide can be purified by recrystallization

from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).
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A hypothetical workflow for the synthesis of 2-bromo-N-(2,4-difluorophenyl)acetamide.

Potential Biological Significance
While no specific biological activity has been reported for 2-bromo-N-(2,4-
difluorophenyl)acetamide, the broader class of N-aryl-2-bromoacetamides and related

structures have been investigated for various biological activities. For instance, some N-aryl

mercaptoacetamides have been explored as potential inhibitors of metallo-β-lactamases,

enzymes that confer bacterial resistance to antibiotics. Additionally, various acetamide

derivatives have been studied for their potential antimicrobial and antifungal properties.
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The presence of the bromoacetyl group makes this compound a potential alkylating agent,

capable of reacting with nucleophilic residues in biological macromolecules. This reactivity

could form the basis for future research into its potential as an enzyme inhibitor or a probe for

studying biological pathways.
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A logical relationship illustrating the potential mechanism of action.

Safety and Handling
No specific toxicity data is available for 2-bromo-N-(2,4-difluorophenyl)acetamide. However,

based on its structure as a bromoacetamide derivative, it should be handled with care.

Bromoacetamides are often irritants and can be lachrymatory. They are also potential alkylating

agents and should be treated as potentially toxic.

General Handling Precautions:

Use in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area immediately with plenty of water.

Consult the Safety Data Sheet (SDS) from the supplier for detailed handling and emergency

procedures.
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This document is intended for informational purposes for a professional audience and should

not be considered a substitute for rigorous, experimentally validated data.

To cite this document: BenchChem. [2-bromo-N-(2,4-difluorophenyl)acetamide CAS number
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274874#2-bromo-n-2-4-difluorophenyl-acetamide-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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